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Compound of Interest

Compound Name: 2,6-Dimethyl-4-heptanone

Cat. No.: B7771132

An In-depth Technical Guide to 2,6-Dimethyl-4-heptanone: Properties, Synthesis, and
Applications

Introduction: Beyond a Simple Solvent

2,6-Dimethyl-4-heptanone, more commonly known in the industry as Diisobutyl Ketone
(DIBK), is a C9 branched ketone recognized for its utility far beyond that of a conventional
solvent.[1] With its distinct mild, sweetish odor, this clear, colorless liquid serves as a critical
component in a multitude of industrial processes, from high-performance coatings to intricate
chemical syntheses.[2][3] This guide, prepared from the perspective of a senior application
scientist, delves into the core chemical properties, structural nuances, and practical
applications of DIBK, providing researchers and drug development professionals with a
comprehensive understanding of its capabilities and handling. Unlike many volatile solvents,
DIBK's value lies in its slow evaporation rate and excellent solvency for a wide range of resins,
making it a non-hazardous air pollutant (non-HAP) solvent of choice for specialized
formulations.[3][4][5]

Molecular Structure and Identification

The identity and behavior of 2,6-Dimethyl-4-heptanone are fundamentally dictated by its
molecular architecture. It is a symmetrical ketone featuring a central carbonyl group flanked by
two isobutyl groups. This structure is key to its physical properties, such as its limited water
solubility and miscibility with most organic solvents.[6]
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Commercially available technical-grade DIBK is often a mixture of isomers, predominantly 2,6-
dimethyl-4-heptanone and its close relative, 4,6-dimethyl-2-heptanone.[7][8][9] For
applications requiring high purity, it is crucial to specify the isomeric purity, as slight structural
variations can influence solvency and reactivity.

Caption: 2D structure of 2,6-Dimethyl-4-heptanone (DIBK).

Table 1: Chemical Identifiers for 2,6-Dimethyl-4-heptanone

Identifier Value Source

IUPAC Name 2,6-dimethylheptan-4-one [9][10]
Diisobutyl Ketone (DIBK),

Common Names [8][10][11]
Isovalerone

CAS Number 108-83-8 [2][8][11]

Molecular Formula CoH1s0 [2][10][11]

Molecular Weight 142.24 g/mol [1][2]18]
PTTPXKJBFFKCEK-

InChl Key [8][10][12]

UHFFFAOYSA-N

| SMILES | CC(C)CC(=0)CC(C)C |[8][10][12] |

Physicochemical Properties: The Basis of
Application

The utility of DIBK in various formulations is a direct result of its unique set of physical and
chemical properties. Its high boiling point and slow evaporation rate are particularly
advantageous in the coatings industry.[13] This allows for longer wet-edge times, promoting
excellent flow and leveling of films and preventing common defects such as "blushing” (a milky
appearance caused by moisture condensation) and "orange peel".[4][13] Furthermore, its low
density provides a good volume-to-weight advantage over other solvent classes.[14]

Table 2: Key Physicochemical Properties of 2,6-Dimethyl-4-heptanone
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Property Value Source
Appearance Clear, colorless liquid [11[3][6]
Odor Mild, sweet, ether-like [2][3]
Boiling Point 165-170 °C (329-338 °F) [2][6][8][15]
Melting Point -46 °C (-51 °F) [1][2]
Density 0.808 g/mL at 25 °C [2][6][8]
Flash Point 49 °C (120 °F) (Closed Cup) [1112]

Vapor Pressure

1.7 mmHg at 20 °C

[2](8]

Vapor Density

4.9 (vs air)

[2](8]

Water Solubility

0.05 g/100 mL (Insoluble)

[2]7]

Refractive Index

1.412 (at 20 °C)

[2]ielel

Explosive Limits

0.8-6.2%

[2](8]

| Autoignition Temp.| 396 °C (745 °F) |[2][8] |

Synthesis and Manufacturing Overview

From a process chemistry standpoint, understanding the synthesis of DIBK is crucial for

anticipating potential impurities. The primary commercial production routes involve the self-

condensation of acetone. More specifically, DIBK is often generated as a heavy-end byproduct

during the manufacturing of Methyl Isobutyl Ketone (MIBK).[2] The process generally follows a

multi-step pathway involving aldol condensation and subsequent hydrogenation. Another

method involves the direct hydrogenation of phorone.[2]
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Caption: Simplified workflow for MIBK synthesis showing DIBK formation.

Spectroscopic Profile for Quality Control

Accurate identification and quality assessment of 2,6-Dimethyl-4-heptanone rely on standard
spectroscopic techniques.

« Infrared (IR) Spectroscopy: The most prominent feature in the IR spectrum of DIBK is a
strong, sharp absorption peak characteristic of the carbonyl (C=0) stretch of a ketone,
typically found around 1715 cm~1. Additional peaks corresponding to C-H stretching and
bending vibrations of the alkyl groups are also present.[12][16]

e Mass Spectrometry (MS): Under electron ionization (EI), the molecular ion peak (M+) is
observed at m/z = 142. The fragmentation pattern is consistent with its structure, showing
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characteristic losses of alkyl fragments.[17][18]

e Nuclear Magnetic Resonance (NMR) Spectroscopy:

o H NMR: The proton NMR spectrum displays signals corresponding to the different types
of protons in the isobutyl groups. The symmetry of the molecule simplifies the spectrum.

o 18C NMR: The carbon NMR spectrum will show a distinct signal for the carbonyl carbon in
the downfield region (typically >200 ppm), along with signals for the unique carbons in the
isobutyl chains.

These spectroscopic fingerprints are essential for confirming the identity and purity of the
material, distinguishing it from isomers and potential process-related impurities.

Core Applications in Research and Industry

The versatility of DIBK stems from its excellent solvency and slow evaporation rate.[3][13]

o Coatings and Resins: This is the largest application area. DIBK is an exceptional solvent for
a wide array of synthetic resins, including nitrocellulose, acrylics, polyesters, phenolics, and
vinyls.[3][4][6][7] Its role as a retarder solvent is critical for achieving high-quality, defect-free
finishes in lacquers, paints, and industrial coatings.[4][13][14]

o Chemical Synthesis and Pharmaceuticals: It serves as a versatile chemical intermediate in
the preparation of dyes, active pharmaceutical ingredients (APIs), and inhibitors.[6][13] It can
also be used as a re-crystallization aid for purifying solid organic compounds.[2][19]

o Extraction and Analytical Chemistry: DIBK is employed as an extraction solvent for various
purposes, including ore flotation and the determination of trace metals in aqueous samples
when combined with chelating agents.[2][6] Its use in constructing micro liquid/liquid
interfaces for electrochemical studies has also been explored.[14]

e Other Industrial Uses: It finds utility in leather finishing, adhesives, printing inks, and as a
dispersant for organosol resins.[13][14] It has also been identified as a flavoring ingredient
and a component of mint oil.[2][6]

Safety, Handling, and Toxicology
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As a flammable liquid and respiratory irritant, proper handling of 2,6-Dimethyl-4-heptanone is
imperative.[1][15][20]

o Exposure Limits: The Threshold Limit Value - Time-Weighted Average (TLV-TWA) is 25 ppm
(approximately 150 mg/m3).[2][6][21]

e Hazards: The primary hazards are flammability and irritation of the respiratory system.[15]
[20] Vapors are heavier than air and can travel to an ignition source.[6][20] It is incompatible
with strong oxidizing agents.[2][6]

e Handling Protocol:

[e]

Work in a well-ventilated area or under a chemical fume hood to maintain exposure below
the TLV.[20][21][22]

o Keep away from heat, sparks, open flames, and other ignition sources.[1][3][21]

o Use explosion-proof electrical and ventilation equipment.[21][22] Ground and bond
containers during transfer to prevent static discharge.[1][20][21]

o Wear appropriate Personal Protective Equipment (PPE), including chemical safety
goggles, nitrile gloves, and a lab coat.[22][23]

o Store in a cool, dry, well-ventilated area in tightly closed containers.[1][3][21] Storage
below +30°C is recommended.[2][6]

» Toxicology: The acute toxicity is low, with a reported oral LD50 in rabbits of 5750 mg/kg.[2]
Ingestion can lead to gastrointestinal irritation, while high vapor concentrations can cause
dizziness and central nervous system depression.[2][23]

Conclusion

2,6-Dimethyl-4-heptanone is a high-performance branched ketone whose value is defined by
a unique combination of physical and chemical properties. Its slow evaporation rate, strong
solvency, and low density make it an indispensable tool in the formulation of advanced
coatings, inks, and adhesives. Beyond its role as a solvent, it serves as a valuable intermediate
in organic synthesis and a specialized agent in analytical extraction processes. A thorough
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understanding of its structure, properties, and safety protocols, as outlined in this guide, is
essential for leveraging its full potential in research, development, and industrial applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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